3-Azabicyclo[3.1.0]hexane-1-carbonitrile HBr

• IUPAC Name: 3-azabicyclo[3.1.0]hexane-1-carbonitrile;hydrobromide
• InChI: InChI=1S/C6H8N2.BrH/c7-3-6-1-5(6)2-8-4-6;/h5,8H,1-2,4H2;1H
• InChI Key: HIWWULJHVQMVGW-UHFFFAOYSA-N
• Canonical SMILES: C1C2C1(CNC2)C#N.Br
• Molecular Formula: C6H9BrN2
• Molecular Weight: 189.05 g/mol

Description

3-Azabicyclo[3.1.0]hexane-1-carbonitrile HBr is a chemical compound with the CAS Number: 2007919-32-4. It has a molecular weight of 189.05. The compound is typically stored at temperatures between 0-8°C.

Synthesis Analysis

The synthesis of this compound has been reported in several studies. A practical synthesis of CHF2-substituted 3-azabicyclo[3.1.0]hexanes was developed for the first time. The key step was photochemical decomposition of CHF2-substituted pyrazolines. Another study presented a palladium-catalyzed cyclopropanation of internal alkenes with N-tosylhydrazones. This gram-scale cyclopropanation reaction of maleimides provides a wide spectrum of 3-azabicyclo[3.1.0]hexane derivatives in high yields and diastereoselectivities.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H8N2.BrH/c7-3-6-1-5(6)2-8-4-6;/h5,8H,1-2,4H2;1H. The InChI key is HIWWULJHVQMVGW-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

This compound is a white to yellow solid. It is typically stored at temperatures between 0-8°C. .

Scientific Research Applications

Related Research Insights

• Chemical Synthesis and Biological Activity : Azabicyclo compounds, such as 3-azabicyclo [3.3.1] nonanones derivatives, have been explored for their synthesis and biological activities. These heterocyclic compounds exhibit significant antibacterial and antifungal activities, hinting at the potential pharmaceutical applications of “3-Azabicyclo[3.1.0]hexane-1-carbonitrile HBr” if structurally and functionally similar (Mazimba & Mosarwa, 2015).

• Catalytic Applications and Organic Synthesis : Research on ruthenium-catalyzed intramolecular metathesis of dienes emphasizes the utility of complex organic compounds in facilitating the synthesis of azabicycles, which are crucial in developing pharmaceuticals and advanced materials. This suggests potential catalytic or synthetic applications for compounds like “this compound” (Kuznetsov & Bubnov, 2015).

Safety and Hazards

The safety information for 3-Azabicyclo[3.1.0]hexane-1-carbonitrile HBr indicates that it is potentially dangerous. The compound is associated with hazard statements H301, H311, and H331. Precautionary statements include P261, P280, P301+P310, and P311.

Mechanism of Action

Target of Action

3-Azabicyclo[3.1.0]hexane (3-ABH) derivatives are heterocyclic systems often present in molecules capable of acting on various biological targets . They are actively used in drug design

Mode of Action

The exact mode of action of “3-Azabicyclo[31It’s known that the oxidase heterotetramer functions in trans and catalyzes α,β-dehydrogenation to initiate the formation of a fused five-membered nitrogen heterocycle .

Biochemical Pathways

The biochemical pathways affected by “3-Azabicyclo[31The synthesis of 3-abh derivatives often involves transition metal catalysis . The examined approaches include the synthesis of 3-ABH by three- and five-membered ring fusion, as well as numerous one-pot syntheses from acyclic precursors via tandem cyclizations .

Action Environment

The influence of environmental factors on the action, efficacy, and stability of “3-Azabicyclo[31It’s known that the compound is a white to yellow solid and should be stored at 0-8°C .

Biochemical Analysis

Biochemical Properties

It is known that this compound is often present in molecules capable of acting on various biological targets and is actively used in drug design .

Dosage Effects in Animal Models

There is currently no available information on the effects of different dosages of 3-Azabicyclo[3.1.0]hexane-1-carbonitrile HBr in animal models .